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Compound of Interest

Compound Name: 4-Iodophenyl isothiocyanate

Cat. No.: B1222499 Get Quote

An In-depth Technical Guide to 4-Iodophenyl Isothiocyanate: Chemical Properties and

Applications

For researchers, scientists, and professionals in drug development, a thorough understanding

of key chemical intermediates is paramount. 4-Iodophenyl isothiocyanate (4-IPITC) is a

versatile building block with significant potential in pharmaceutical synthesis and has

demonstrated noteworthy biological activities. This guide provides a comprehensive overview

of its chemical properties, spectroscopic data, synthesis, and safety protocols, supported by

experimental methodologies and visual diagrams to facilitate understanding.

Core Chemical and Physical Properties
4-Iodophenyl isothiocyanate is a substituted aromatic compound containing both an iodine

atom and an isothiocyanate functional group. These features contribute to its unique reactivity

and utility in organic synthesis.
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Property Value Reference(s)

Molecular Formula C₇H₄INS [1][2][3]

Molecular Weight 261.08 g/mol [1][4][5]

IUPAC Name
1-iodo-4-

isothiocyanatobenzene
[1][2][5]

CAS Number 2059-76-9 [1][2][3][4]

Appearance

White to cream to yellow to red

to brown crystals, powder, or

fused solid

[2]

Melting Point 72.0 - 82.0 °C [2]

Boiling Point (calc.) 630.31 K [4]

Water Solubility (calc.) log₁₀WS = -3.54 [4]

Octanol/Water Partition

Coefficient (calc.)
logPₒ/w = 3.026 [4]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of 4-Iodophenyl
isothiocyanate.

Spectroscopic Technique Data Summary Reference(s)

¹³C NMR
Spectral data is available in

public databases.
[1]

Mass Spectrometry (GC-MS)

NIST Number: 134944;

Molecular Ion (M⁺): 261; Base

Peak: 134

[1]

Infrared (IR) Spectroscopy
Vapor phase IR spectrum is

available.
[1][3][6]
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Reactivity, Stability, and Handling
The reactivity of 4-IPITC is primarily dictated by the isothiocyanate group, which is susceptible

to nucleophilic attack.[7] The presence of an iodine atom on the phenyl ring provides a site for

various cross-coupling reactions, further enhancing its synthetic utility.[7]

Stability and Storage: 4-Iodophenyl isothiocyanate is stable under standard ambient

conditions. It should be stored in a tightly closed container in a well-ventilated area, protected

from heat and moisture.[8]

Hazardous Decomposition: Upon combustion, it may produce hazardous substances including

nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO₂), sulfur oxides, and

hydrogen iodide.[8]

Safety Precautions: This compound is classified as hazardous. It can cause severe skin burns

and eye damage, skin and eye irritation, and may cause respiratory irritation.[1][5] It is harmful

if swallowed, in contact with skin, or if inhaled.[5]

Recommended Handling Procedures:

Always work in a well-ventilated area or under a fume hood.[8]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.[8]

Avoid breathing dust, fumes, or vapors.[8]

Wash hands thoroughly after handling.[8]

Ensure eyewash stations and safety showers are readily accessible.[8]

Synthesis of 4-Iodophenyl Isothiocyanate
A common route for the synthesis of aryl isothiocyanates involves the reaction of the

corresponding primary amine with a thiocarbonylating agent.
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Caption: General synthesis workflow for 4-Iodophenyl Isothiocyanate.

Applications in Drug Development and
Neuroscience
Recent studies have highlighted the potential of 4-IPITC as a neuroprotective agent.[9]

Neuroprotective Effects:

In Vitro Studies: 4-IPITC has been shown to protect primary cortical neurons from various

insults, including excessive glutamate exposure, oxygen-glucose deprivation, and oxidative

stress.[9] It also demonstrated neurotrophic properties by promoting neurite outgrowth.[9]

In Vivo Models: In a rat model of experimental autoimmune encephalomyelitis (EAE), a

model for multiple sclerosis, 4-IPITC delayed the onset of the disease and reduced its overall

severity.[9] It also showed promise in a mouse model of Parkinson's disease by mitigating

the toxic effects of MPTP.[9]
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Caption: Proposed neuroprotective mechanism of 4-Iodophenyl Isothiocyanate.

Experimental Protocols
General Protocol for the Synthesis of a Thiourea Derivative from 4-Iodophenyl
Isothiocyanate:

This protocol describes a general method for the reaction of 4-IPITC with a primary amine to

form the corresponding N,N'-disubstituted thiourea, a common reaction for isothiocyanates.

Materials:

4-Iodophenyl isothiocyanate

Primary amine (e.g., benzylamine)

Solvent (e.g., Dichloromethane or Tetrahydrofuran)

Stir plate and magnetic stir bar

Round-bottom flask

Apparatus for filtration (e.g., Büchner funnel)
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Procedure:

Dissolve 1 equivalent of 4-Iodophenyl isothiocyanate in a suitable solvent in a round-

bottom flask.

To this stirring solution, add 1 to 1.1 equivalents of the primary amine dropwise at room

temperature.

Allow the reaction mixture to stir at room temperature. The reaction progress can be

monitored by Thin Layer Chromatography (TLC). Reactions are often complete within a few

hours.

Upon completion, the thiourea product, which is often a solid, may precipitate from the

solution.

If a precipitate has formed, collect the solid product by vacuum filtration.

Wash the collected solid with a small amount of cold solvent to remove any unreacted

starting materials.

Dry the product under vacuum.

The purity and identity of the resulting thiourea can be confirmed by melting point

determination, NMR, and IR spectroscopy.
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Caption: Experimental workflow for thiourea synthesis from 4-IPITC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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